Cas no 2248339-80-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[4-(propan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[4-(propan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetate
• CAS No: 2248339-80-0
• MF: C₁₅H₁₄N₄O₄S
• MW: 346.361061573029
• CID: 5902674
• PubChem ID: 165905182
• Update Time: 2025-05-30

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[4-(propan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6516311
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[4-(propan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetate
• 2248339-80-0

• Inchi： 1S/C15H14N4O4S/c1-9(2)18-8-16-17-15(18)24-7-12(20)23-19-13(21)10-5-3-4-6-11(10)14(19)22/h3-6,8-9H,7H2,1-2H3
• InChI Key： JFEIYSYJOGAOFK-UHFFFAOYSA-N
• SMILES： S(CC(=O)ON1C(C2C=CC=CC=2C1=O)=O)C1=NN=CN1C(C)C

Computed Properties

• Exact Mass: 346.07357611g/mol
• Monoisotopic Mass: 346.07357611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 120Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[4-(propan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[4-(propan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetate (CAS No. 2248339-80-0)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[4-(propan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetate, identified by its CAS number 2248339-80-0, represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their unique structural features and biological activities. The presence of both an isoindole core and a triazole-sulfanyl substituent makes this molecule a promising candidate for further exploration in drug discovery and development.

Recent advancements in medicinal chemistry have highlighted the importance of multifunctional scaffolds that can simultaneously target multiple biological pathways. The structural motif of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[4-(propan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetate aligns well with this trend. The isoindole ring is known for its role in various bioactive molecules, including some natural products and synthetic drugs that exhibit significant pharmacological properties. On the other hand, the triazole-sulfanyl group is a versatile pharmacophore that has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer activities. The combination of these two moieties in a single molecule suggests that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[4-(propan-2-y)]l]-sulfanyl}acetate may possess unique therapeutic potential.

In the realm of drug design, the incorporation of functional groups that can modulate electronic and steric properties is crucial for achieving optimal biological activity. The propan-2-y substituent in the triazole-sulfanyl moiety introduces a degree of lipophilicity and flexibility to the molecule, which can influence its interactions with biological targets. This feature is particularly valuable when designing molecules intended to interact with proteins or enzymes that require specific spatial and electronic environments. Furthermore, the presence of both oxygen and sulfur atoms in the molecule provides multiple sites for hydrogen bonding and other non-covalent interactions, which are essential for binding affinity and selectivity.

Current research in medicinal chemistry emphasizes the development of innovative synthetic strategies to access complex molecular architectures efficiently. The synthesis of 1,3-dioxo--dihydro--isoindol--y 2-{[4-(propan--y)]l]-sulfanyl}acetate involves multiple steps that require careful optimization to ensure high yield and purity. Advances in catalytic methods and green chemistry principles have enabled more sustainable approaches to constructing heterocyclic frameworks. For instance, transition metal-catalyzed cross-coupling reactions have become indispensable tools for forming carbon-carbon bonds in complex molecules. These methods not only improve synthetic efficiency but also allow for greater molecular diversity.

The biological evaluation of novel compounds is another critical aspect of drug discovery. Preliminary studies on derivatives similar to 1,3-dioxo--dihydro--isoindol--y 2-{[4-(propan--y)]l]-sulfanyl}acetate have shown promising results in various in vitro assays. The isoindole scaffold has been associated with compounds that exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, the triazole-sulfanyl group has demonstrated activity against bacterial strains resistant to conventional antibiotics. These findings suggest that further investigation into the biological profile of this compound could uncover new therapeutic applications.

The role of computational chemistry in modern drug discovery cannot be overstated. Molecular modeling techniques allow researchers to predict how a compound will interact with its target protein or receptor before conducting expensive experimental assays. By leveraging computational tools such as molecular dynamics simulations and docking studies, scientists can identify key binding interactions and optimize lead structures accordingly. This approach not only accelerates the drug development process but also reduces the reliance on trial-and-error experimentation.

In conclusion,1,3-dioxo--dihydro--isoindol--y 2-{[4-(propan--y)]l]-sulfanyl}acetate (CAS No. 2248339–80–0) represents a structurally intriguing molecule with potential therapeutic applications derived from its unique combination of pharmacophores. Its synthesis presents challenges that can be addressed through innovative synthetic methodologies, while its biological evaluation holds promise for discovering new treatments across multiple disease areas, including inflammation, infection, and cancer, among others, making it an exciting subject for further research in pharmaceutical chemistry.